Cas no 847246-72-4 (3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 847246-72-4
• MF: C₂₁H₂₇N₅O₃
• MW: 397.470784425735
• CID: 5819932
• Update Time: 2025-07-17

3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-6,7,8,9-tetrahydro-1-methyl-
• 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C21H27N5O3/c1-4-15-7-9-16(10-8-15)24-11-6-12-25-17-18(22-20(24)25)23(3)21(28)26(19(17)27)13-14-29-5-2/h7-10H,4-6,11-14H2,1-3H3
• InChI Key： LIBKWEVNBMDVSS-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=C(CC)C=C3)C1=NC1=C2C(=O)N(CCOCC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Research Brief on 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 847246-72-4)

Recent studies on the compound 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 847246-72-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidopurine core structure, has garnered attention due to its promising pharmacological properties, including selective inhibition of key enzymatic targets implicated in inflammatory and oncogenic pathways.

The synthesis and optimization of 847246-72-4 have been reported in several recent publications, with a focus on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, to elucidate its binding mechanisms with adenosine receptors and phosphodiesterase enzymes. These studies suggest that the ethoxyethyl and ethylphenyl substituents play a critical role in enhancing the compound's affinity and selectivity.

In vitro and in vivo evaluations of 847246-72-4 have demonstrated its efficacy in modulating cellular signaling pathways associated with chronic inflammation and tumor progression. Notably, a 2023 study published in the Journal of Medicinal Chemistry revealed that the compound exhibits potent anti-proliferative effects in cancer cell lines, with an IC50 value in the low micromolar range. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its potential applications for neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of 847246-72-4. Pharmacokinetic studies indicate that the compound undergoes rapid hepatic metabolism, necessitating further structural modifications to improve its metabolic stability. Current research efforts are also focused on identifying synergistic combinations with existing therapeutics to enhance its therapeutic index and reduce off-target effects.

In conclusion, 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione represents a compelling candidate for drug development, with its multifaceted pharmacological profile. Ongoing research aims to address its limitations while exploring its full therapeutic potential in diverse disease contexts.